Cas no 568596-63-4 (1H-Pyrazole-3-carboxaldehyde, 1-(triphenylmethyl)-)

• Product Name: 1H-Pyrazole-3-carboxaldehyde, 1-(triphenylmethyl)-
• CAS No: 568596-63-4
• MF: C₂₃H₁₈N₂O
• MW: 338.401825428009
• CID: 1601095
• PubChem ID: 85849452
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxaldehyde, 1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxaldehyde, 1-(triphenylmethyl)-
• SCHEMBL5354010
• DB-089403
• 568596-63-4

• Inchi： 1S/C23H18N2O/c26-18-22-16-17-25(24-22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-18H
• InChI Key： FDQFZEVPYACGQM-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 338.14204
• Monoisotopic Mass: 338.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89